Cas no 212650-43-6 (4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid)

4-[(tert-Butoxy)carbonyl]morpholine-3-carboxylic acid is a protected morpholine derivative widely used in organic synthesis and pharmaceutical research. Its key advantage lies in the tert-butoxycarbonyl (Boc) protecting group, which enhances stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. The carboxylic acid functionality provides a versatile handle for further derivatization, making it valuable for constructing complex molecules. This compound is particularly useful in peptide and heterocycle synthesis, where the morpholine scaffold contributes to desirable pharmacokinetic properties. Its well-defined reactivity profile ensures reproducibility in multi-step syntheses, and it is often employed in the preparation of bioactive intermediates. The Boc group also facilitates purification and characterization due to its lipophilic nature.
4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid structure
212650-43-6 structure
Product Name:4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid
CAS No:212650-43-6
MF:C10H17NO5
MW:231.245683431625
MDL:MFCD04114904
CID:263607
PubChem ID:2760133
Update Time:2025-10-29

4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Boc-3-Morpholinecarboxylic acid
    • 4-N-BOC-3-MORPHOLINECARBOXYLIC ACID
    • 4-(TERT-BUTOXYCARBONYL)MORPHOLINE-3-CARBOXYLIC ACID
    • (S)-Morpholine-3,4-dicarboxylic acid 4-tert-butyl
    • Morpholine-3,4-dicarboxylic acid 4-tert-butyl
    • N-Boc-Morpholine-2-carboxylic acid
    • N-Boc-morpholine-3-carboxylic acid
    • (S)-4-(tert-butoxycarbonyl)morpholine-3-carboxylic acid
    • 3,4-Morpholinedicarboxylicacid, 4-(1,1-dimethylethyl) ester
    • MORPHOLINE-3,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER
    • 4-{[(1,1-dimethylethyl)oxy]carbonyl}-3-morpholinecarboxylic acid
    • 4-boc-morpholine-3-carboxylic acid
    • 4-dicarboxylic acid 4-tert-butyl ester
    • morpholine-1,2-dicarboxylic acid-1-tert-butyl es
    • morpholine-3
    • N-(tert-butoxycarbonyl)morpholine-3-carboxylic acid
    • N-Boc-3-morpholinecarboxylic acid
    • 4-[[(1,1-Dimethylethyl)oxy]carbonyl]-3-morpholinecarboxylic acid
    • 4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid
    • 4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-3-carboxylic Acid
    • (R)-Morpholine-3,4-dicarboxylic acid 4-tert-butylester
    • ((3S)-4-[(tert-butoxy)carbonyl]morpholine-3-carboxyl
    • morpholine-3, 4-dicarboxylic acid 4-tert-butyl ester
    • BCP14812
    • FT-0656573
    • MFCD04114909
    • KVXXEKIGMOEPSA-UHFFFAOYSA-N
    • 212650-43-6
    • MFCD02683057
    • Z1262327687
    • SY004057
    • AB19217
    • DS-10609
    • AM20090181
    • CS-M0709
    • FT-0656441
    • SY006448
    • 4-Boc-3-morpholinecarboxylicAcid
    • FT-0647429
    • BOC-S-MO3C-OH
    • EN300-91631
    • 4-(tert-butoxycarbonyl)morpholine-3-carboxylic acid;4-Boc-3-morpholinecarboxylic Acid
    • A4595
    • DTXSID10375034
    • 4-{[(1,1-Dimethylethyl)oxy]carbonyl}morpholine-3-carboxylic acid
    • Morpholine-3,4-dicarboxylic acid 4-tert-butyl ester, AldrichCPR
    • morpholine-3,4-dicarboxylic acid-4-tert-butyl ester
    • AB19231
    • AKOS010055152
    • AC-6551
    • N-BOC-MORPHOLINE-3CARBOXYLIC ACID
    • ((3S)-4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid)
    • SY006449
    • SCHEMBL154453
    • DB-012152
    • 4-Boc-3(R)-morpholinecarboxylic acid
    • MDL： MFCD04114904
    • Inchi： 1S/C10H17NO5/c1-10(2,3)16-9(14)11-4-5-15-6-7(11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)
    • InChI Key： KVXXEKIGMOEPSA-UHFFFAOYSA-N
    • SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(=O)O)C1

Computed Properties

  • Exact Mass: 231.11100
  • Monoisotopic Mass: 231.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 76.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.230
  • Melting Point: 181 °C
  • Boiling Point: 369 ºC
  • Flash Point: 177 ºC
  • PSA: 76.07000
  • LogP: 0.64480
  • Vapor Pressure: No data available

4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid Security Information

4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-[(tert-butoxy)carbonyl]morpholine-3-carboxylic acid Pricemore >>

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